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Compound of Interest

Compound Name: Dichloronitromethane

CAS No.: 7119-89-3

Cat. No.: B120543

Get Quote

Technical Guide & Process Whitepaper

Executive Summary
Dichloronitromethane (

, CAS 7119-89-3) serves as a potent halogenated building block in the synthesis of
agrochemicals and specialized pharmaceutical intermediates. Unlike its fully halogenated
counterpart, trichloronitromethane (chloropicrin), the dichlorinated species retains a reactive
methine proton, offering unique utility in nucleophilic substitution and condensation reactions.

However, the synthesis of dichloronitromethane presents a significant challenge in selectivity.

The high acidity of the

-protons in nitromethane leads to rapid, successive halogenations. Standard protocols often
result in over-chlorination to chloropicrin. This guide details a stoichiometrically controlled
synthesis designed to maximize the yield of the dichloro species while mitigating safety risks
associated with nitromethane handling.
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Property Specification

IUPAC Name Dichloro(nitro)methane

CAS Number 7119-89-3

Molecular Formula

Molecular Weight 129.93 g/mol

Boiling Point 106–107 °C (at 760 mmHg)

Density ~1.604 g/cm³

Appearance Colorless to pale yellow oil

Solubility
Soluble in chloroform, dichloromethane;

immiscible with water

Hazards Lachrymator, Toxic, Shock-sensitive (potential)

Mechanistic Foundation
The synthesis relies on the haloform-type reaction mechanism. The nitro group (

) is strongly electron-withdrawing, rendering the

-protons of nitromethane acidic (

). In the presence of a base, a nitronate anion is formed, which acts as a nucleophile attacking
the electrophilic chlorine source (

).

Critical Selectivity Challenge: The introduction of electron-withdrawing chlorine atoms

increases the acidity of the remaining protons (

drops significantly). Consequently, the mono-chlorinated product reacts faster than the starting
material, favoring the formation of tri-chlorinated products. Success depends on strict
stoichiometric limiting of the chlorinating agent and temperature suppression.
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Figure 1: Stepwise chlorination pathway. The reaction rate increases with each halogenation

step, requiring kinetic control to arrest the process at DCNM.

Strategic Synthesis Protocols
Method A: Modified Hypochlorite Route (Process Scale)
This method utilizes Sodium Hypochlorite (NaOCl) as both the base and chlorine source. It is

cost-effective but requires precise temperature control to prevent the "runaway" to chloropicrin.

Reagents:

Nitromethane (1.0 eq)

Sodium Hypochlorite (12-15% solution, 2.0 - 2.1 eq active Cl2)

Solvent: Water (buffered to pH 7-8 is optional but recommended to slow the third

chlorination)

Protocol:

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, internal thermometer,

and pressure-equalizing addition funnel. Place in an ice/salt bath (Target Temp: -5°C to 0°C).
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Charge: Add Nitromethane to the flask.

Addition: Add cold NaOCl solution dropwise. Crucial: The reaction is highly exothermic.[1]

The rate of addition must be controlled to keep the internal temperature below 10°C.

Note: If the temperature spikes, the reaction favors the formation of chloropicrin and

decomposition products.

Quench: Once 2.0 equivalents are added, stir for 30 minutes at 0°C. Acidify cautiously with

dilute HCl to pH ~5 to protonate any remaining nitronate salts back to the nitroalkane form.

Extraction: Extract the aqueous mixture with Dichloromethane (

).

Drying: Wash organic layer with brine, dry over anhydrous

.

Method B: N-Chlorosuccinimide (NCS) Route
(Precision/Lab Scale)
For high-purity applications where over-chlorination must be minimized, NCS provides a milder,

non-aqueous source of electrophilic chlorine.

Reagents:

Nitromethane (1.0 eq)

N-Chlorosuccinimide (NCS) (2.0 - 2.1 eq)

Base: Lithium Diisopropylamide (LDA) or Sodium Ethoxide (EtONa) (2.0 eq)

Solvent: THF (anhydrous)

Protocol:
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Deprotonation: Cool THF solution of Nitromethane to -78°C under Argon. Add base (LDA)

slowly to generate the dianion equivalent/nitronate.

Chlorination: Dissolve NCS in THF and add slowly to the cold nitronate solution.

Warming: Allow the mixture to warm to room temperature over 4 hours.

Workup: Quench with saturated

, extract with ether, and concentrate.

Process Safety Management (PSM)
WARNING: This synthesis involves hazardous energetic materials.

Shock Sensitivity: Nitromethane is a high explosive precursor. While pure nitromethane is

relatively stable, its mixtures with amines or halogens can become shock-sensitive. Never

distill the reaction residue to dryness.

Lachrymator: Dichloronitromethane and its byproducts (chloropicrin) are severe

lachrymators (tear gas agents). All operations must occur in a functioning fume hood.

Incompatibility: Avoid contact with strong reducing agents, amines, and powdered metals.

PPE: Butyl rubber gloves (nitrile may degrade), chemical splash goggles, and a face shield.

Purification & Characterization
The crude product will likely contain a mixture:

Monochloronitromethane (BP ~122°C - disputed data, often lower)

Dichloronitromethane (Target, BP 107°C)

Trichloronitromethane (Chloropicrin, BP 112°C)

Purification Strategy: Due to the close boiling points (especially between di- and tri- species),

fractional distillation with a Vigreux column or spinning band column is required.
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Collect the fraction boiling at 106–108°C.

Note: The density difference can be used as a quick check. Chloropicrin (

) is denser than Dichloronitromethane (

).

Process Workflow Diagram:
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Figure 2: Operational workflow emphasizing temperature control and fractionation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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